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Compound of Interest |

(3-
Compound Name: Chloropropyl)methoxydimethylsila

ne

Cat. No.: B092647

(3-Chloropropyl)methoxydimethylsilane (CAS No. 18171-14-7) is an organomethoxysilane
compound utilized as a chemical intermediate in various synthetic processes.[1] Its bifunctional
nature, possessing both a reactive methoxysilyl group and a chloroalkyl group, makes it a
versatile reagent. However, this reactivity also dictates the stringent safety measures required
for its handling.

Key Chemical and Physical Properties

Property Value Source
Molecular Formula C6H15CIOSi [1112]
Molecular Weight 166.72 g/mol [2]
Appearance Liquid [1]
Boiling Point 144.3 °C at 760 mmHg [3]
Flash Point 36.1°C [3]

Stable in sealed containers
. under a dry, inert atmosphere.
Stability ] Gelest Inc.[1]
[1] Reacts with water and

moisture.[1]
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The flammability of this compound, indicated by its low flash point, necessitates careful
management of ignition sources in the laboratory.[1]

Hazard Identification and Risk Assessment

A thorough understanding of the hazards associated with (3-
Chloropropyl)methoxydimethylsilane is fundamental to its safe use. The primary hazards
include its flammability, irritant properties, and reactivity with water.[1]

According to the Globally Harmonized System (GHS) classification, this chemical is a
flammable liquid and vapor (H226), causes skin irritation (H315), causes serious eye irritation
(H319), and may cause respiratory irritation (H335).[1]

The Critical Role of Moisture Sensitivity

A key characteristic of (3-Chloropropyl)methoxydimethylsilane is its reactivity with water and
moisture in the air.[1] This hydrolysis reaction liberates methanol, a toxic substance.[1] Chronic
exposure to methanol can have adverse effects on the central nervous system.[1] The oral
toxicity of (3-Chloropropyl)methoxydimethylsilane is associated with methanol, which can
cause nausea, vomiting, headache, and visual disturbances, including blindness.[1]

This reaction underscores the importance of handling the compound under anhydrous
conditions and ensuring that all glassware and equipment are thoroughly dried before use. The
formation of methanol also introduces an additional layer of toxicity that must be managed.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented
by appropriate PPE, is essential.

Engineering Controls

o Ventilation: All work with (3-Chloropropyl)methoxydimethylsilane should be conducted in
a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation
exposure to its vapors and any methanol formed.[1][4] Local exhaust ventilation is crucial.[1]
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« Ignition Source Control: Given its flammable nature, all potential ignition sources, such as
open flames, sparks, and hot surfaces, must be strictly excluded from the handling area.[1]
[5] Use of explosion-proof electrical equipment and proper grounding of containers and
receiving equipment are mandatory to prevent static discharge.[1]

o Emergency Equipment: Emergency eye wash fountains and safety showers must be readily
accessible in the immediate vicinity of any potential exposure.[1][6]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being undertaken.

Hand Protection: Neoprene or nitrile rubber gloves are recommended to prevent skin
contact.[1][6]

o Eye Protection: Chemical goggles are mandatory.[1][6] Contact lenses should not be worn
when handling this chemical.[1][6]

o Skin and Body Protection: A lab coat or other suitable protective clothing should be worn to
protect against skin exposure.[1][5][6]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified combination organic
vapor/acid gas (yellow cartridge) respirator is recommended.[1]
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Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is paramount to preventing accidents
and ensuring the integrity of the compound.

Handling

o Always handle (3-Chloropropyl)methoxydimethylsilane under an inert atmosphere, such
as nitrogen or argon, to prevent reaction with atmospheric moisture.[4]

» Avoid all eye and skin contact, and do not breathe vapor or mist.[1]

e Use only non-sparking tools.[1]
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e Ground and bond containers and receiving equipment to prevent static electricity buildup.[1]

e Wash hands thoroughly with mild soap and water after handling and before eating, drinking,
or smoking.[1]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place, away from heat
and ignition sources.[1][4][5]

e The storage area should be locked up.[1]

« Store away from incompatible materials, which include acids, alcohols, Lewis acids, oxidizing
agents, and peroxides.[1]

Emergency Procedures

In the event of an emergency, a calm and methodical response is crucial.

First-Aid Measures

 Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[1] If
feeling unwell, seek medical advice.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][5]
Remove contaminated clothing and wash it before reuse.[1][4] Seek medical attention if skin
irritation occurs.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do.[1][5] Continue rinsing and seek
immediate medical attention.[1]

e Ingestion: Do not induce vomiting.[7] Never give anything by mouth to an unconscious
person.[1][7] Rinse the mouth with water and seek immediate medical attention.[1][7]

Spills and Leaks

» Evacuate personnel from the area.
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Remove all sources of ignition.[4][5][7]
Ventilate the area.
Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand, vermiculite, or earth, and place it in a
suitable, closed container for disposal.[4][7] Do not use combustible materials like sawdust.

Clean the spill area thoroughly.
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Waste Disposal

Dispose of (3-Chloropropyl)methoxydimethylsilane and any contaminated materials in a
safe manner in accordance with local, state, and federal regulations.[1] Do not dispose of
waste into the sewer system.[1] Waste should be handled by a licensed waste disposal facility.
[1] Empty containers should be handled with care as they may contain flammable residual
vapors.[1]

Conclusion

The safe handling of (3-Chloropropyl)methoxydimethylsilane is achievable through a
combination of robust engineering controls, appropriate personal protective equipment, and
strict adherence to established protocols. A deep understanding of its chemical properties,
particularly its flammability and reactivity with moisture, is essential for all personnel working
with this compound. By fostering a culture of safety and preparedness, researchers can
effectively mitigate the risks associated with this valuable chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b09264 7#safety-and-handling-of-3-chloropropyl-
methoxydimethylsilane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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